N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3,4,6-trimethyl-1-benzofuran-2-carboxamide

• Molecular Formula: C23H28N2O2S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3,4,6-trimethyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H28N2O2S/c1-12-9-13(2)19-14(3)20(27-17(19)10-12)21(26)25-22-24-16-8-7-15(23(4,5)6)11-18(16)28-22/h9-10,15H,7-8,11H2,1-6H3,(H,24,25,26)
• InChI Key: HXRKVGQVCUWHAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C(OC2=C1)C(=O)NC3=NC4=C(S3)CC(CC4)C(C)(C)C)C)C

Description

N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3,4,6-trimethyl-1-benzofuran-2-carboxamide is a complex organic compound characterized by its unique structure, which includes a benzothiazole ring and a benzofuran ring

Preparation Methods

The synthesis of N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3,4,6-trimethyl-1-benzofuran-2-carboxamide involves multiple steps, starting with the preparation of the benzothiazole and benzofuran intermediates. The reaction conditions typically include the use of specific catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3,4,6-trimethyl-1-benzofuran-2-carboxamide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity and interactions with biomolecules. In medicine, it could be investigated for its potential therapeutic properties. In industry, it may be used in the development of new materials or as a component in various chemical processes.

Mechanism of Action

The mechanism of action of N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3,4,6-trimethyl-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the target and the context in which the compound is used. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3,4,6-trimethyl-1-benzofuran-2-carboxamide can be compared with other similar compounds, such as those containing benzothiazole or benzofuran rings. These comparisons highlight the unique structural features and properties of the compound, which may contribute to its specific applications and effects. Similar compounds include N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine and 2-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethanamine .